3-Ethyl-5-iodo-6-methyl-pyridin-2-ylamine

• Molecular Formula: C8H11IN2
• Molecular Weight: 262.09 g/mol
• IUPAC Name: 3-ethyl-5-iodo-6-methylpyridin-2-amine
• InChI: InChI=1S/C8H11IN2/c1-3-6-4-7(9)5(2)11-8(6)10/h4H,3H2,1-2H3,(H2,10,11)
• InChI Key: DJVJLPWLSXSYSA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(N=C1N)C)I

Description

3-Ethyl-5-iodo-6-methyl-pyridin-2-ylamine is a useful research compound. Its molecular formula is C8H11IN2 and its molecular weight is 262.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-3-ethyl-6-methylpyridine (3.00 g, 21.6 mmol) in DMF (100 mL) was added N-iodosuccinimide (4.86 g, 21.6 mmol). The mixture was stirred in the dark for 15 hours and then partitioned between Et2O and H2O. The organic layer was washed with brine, dried over MgSO4, and concentrated to yield a brown solid (4.6 g, 79%). 1H NMR (300 MHz, CDCl3): δ 1.19 (t, J=7.5 Hz, 3 H), 2.35 (q, J=7.4 Hz, 2 H), 2.49 (s, 3 H), 4.44 (s, 2 H), 7.52 (s, 1 H).